molecular formula C23H34N2O8 B5227275 1-(3-methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine oxalate

1-(3-methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine oxalate

Cat. No. B5227275
M. Wt: 466.5 g/mol
InChI Key: OJNKOBLDAQFNIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine oxalate, commonly known as TFMPP, is a psychoactive drug that belongs to the piperazine family. It is a white crystalline powder that is soluble in water and has been used as a recreational drug due to its euphoric and hallucinogenic effects. However, TFMPP has also been studied for its potential medicinal properties and has shown promising results in scientific research.

Mechanism of Action

The exact mechanism of action of TFMPP is not fully understood, but it is believed to act on the serotonin system in the brain. TFMPP is a partial agonist of the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and perception.
Biochemical and Physiological Effects:
TFMPP has been shown to increase levels of serotonin in the brain, which may contribute to its psychoactive effects. It has also been shown to have effects on other neurotransmitters, including dopamine and norepinephrine. TFMPP has been found to have both stimulant and sedative effects, depending on the dose and individual response.

Advantages and Limitations for Lab Experiments

TFMPP has been used in animal studies to investigate its potential therapeutic effects and to better understand its mechanism of action. However, there are limitations to its use in lab experiments, including its potential for abuse and its psychoactive effects on animals.

Future Directions

There are several potential future directions for research on TFMPP. These include further investigation of its therapeutic potential in the treatment of anxiety, depression, and schizophrenia, as well as its potential use in the treatment of substance use disorders. Additionally, research could focus on developing new compounds based on the structure of TFMPP that may have improved therapeutic properties and reduced potential for abuse.

Synthesis Methods

TFMPP can be synthesized through a multi-step process involving the reaction of 1-(3-methylcyclohexyl)piperazine with 3,4,5-trimethoxybenzoyl chloride in the presence of a base. The resulting product is then converted to its oxalate salt form through the addition of oxalic acid.

Scientific Research Applications

TFMPP has been studied for its potential use in the treatment of various medical conditions, including anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as antipsychotic effects in human studies.

properties

IUPAC Name

[4-(3-methylcyclohexyl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone;oxalic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H32N2O4.C2H2O4/c1-15-6-5-7-17(12-15)22-8-10-23(11-9-22)21(24)16-13-18(25-2)20(27-4)19(14-16)26-3;3-1(4)2(5)6/h13-15,17H,5-12H2,1-4H3;(H,3,4)(H,5,6)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OJNKOBLDAQFNIE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCC(C1)N2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC.C(=O)(C(=O)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H34N2O8
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

466.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.